
Technical Guide: Tributyltin Isocyanate (TBT-
NCO)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tributyltin isocyanate

CAS No.: 681-99-2

Cat. No.: B1605259

Get Quote

Executive Summary
Tributyltin isocyanate (TBT-NCO) is a specialized organometallic reagent primarily utilized in

advanced organic synthesis and polymer chemistry. For drug development professionals, its

value lies not as a therapeutic agent—organotins are potent endocrine disruptors—but as a

highly effective synthetic tool for the neutral, non-acidic generation of acyl isocyanates.

Acyl isocyanates are critical intermediates in the synthesis of acyl ureas, carbamates, and

heterocycles found in various pharmaceutical active ingredients (APIs). TBT-NCO facilitates the

conversion of acid chlorides to acyl isocyanates under mild conditions, avoiding the harsh

thermal degradation associated with traditional methods (e.g., reaction of acid chlorides with

metal cyanates at high temperatures).

Warning: TBT-NCO is an organotin compound.[1] It poses significant health risks, including

severe eye irritation, skin absorption toxicity, and long-term endocrine disruption. All protocols

described herein require the use of a fume hood, double-gloving (nitrile/laminate), and strict

waste disposal procedures.
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Chemical Identity & Properties
Nomenclature & Identification

IUPAC Name: Tributyl(isocyanato)stannane

Common Name: Tributyltin isocyanate

Formula:

CAS Number: 681-99-2 (Generic for organotin isocyanates; specific isomers vary)

SMILES:CCCC(CCCC)N=C=O

Physicochemical Data
Property Value Note

Molecular Weight 332.07 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT

Boiling Point ~297 °C (at 760 mmHg) High thermal stability

Density 1.203 g/mL Denser than water

Solubility
Soluble in DCM, ether,

benzene, hexane
Hydrolyzes slowly in water

Flash Point >110 °C

Structural Analysis
Unlike organic isocyanates (

) which are purely covalent, TBT-NCO features a tin-nitrogen bond (

).

Bonding Mode: Spectroscopic evidence confirms the N-bonded isocyanate structure (

) rather than the O-bonded cyanate (
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).

Aggregation: While trimethyltin isocyanate forms rigid infinite polymers in the solid state via

bridging isocyanate groups, the bulky butyl groups in TBT-NCO prevent tight packing.

Consequently, it exists as a monomeric or loosely associated liquid, enhancing its solubility

and reactivity in organic synthesis.

Spectroscopic Signature (IR): The diagnostic asymmetric NCO stretch appears as a very

strong band at 2220 ± 10 cm⁻¹. This peak is the primary metric for validating product purity.

Experimental Protocol: Synthesis of TBT-NCO
Objective: Synthesis of high-purity Tributyltin Isocyanate from Tributyltin Chloride. Scale: 50

mmol (approx. 16.6 g product). Purity Target: >95% (determined by

NMR and IR).

Reagents & Equipment
Precursors: Tributyltin chloride (

, 16.3 g, 50 mmol); Silver Cyanate (

, 9.0 g, 60 mmol) or Potassium Cyanate (

) dried at 100°C.

Solvent: Anhydrous Benzene or Toluene (100 mL). Note: Toluene is preferred for safety.

Equipment: 250 mL round-bottom flask, reflux condenser, nitrogen line, Celite pad, rotary

evaporator.

Step-by-Step Procedure
Preparation: Flame-dry the glassware and purge with nitrogen.

Mixing: Charge the flask with

(1.2 equiv) and anhydrous toluene. Add

(1.0 equiv) dropwise via syringe while stirring.
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Why AgNCO? Silver salts drive the reaction via the precipitation of insoluble AgCl (Le

Chatelier’s principle), ensuring complete conversion under milder conditions than alkali

salts.

Reflux: Heat the mixture to reflux (110°C) for 2–4 hours.

Monitoring: Aliquot a sample for IR.[2] The disappearance of the broad Sn-Cl stretch (far

IR) and appearance of the sharp NCO peak at 2220 cm⁻¹ indicates completion.

Workup: Cool the mixture to room temperature. Filter the suspension through a Celite pad to

remove the AgCl precipitate. Wash the pad with 20 mL fresh toluene.

Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator).

Purification: The resulting colorless oil is typically pure enough for use. For analytical grade,

distill under high vacuum (approx. 130–140°C at 0.5 mmHg), though this is often

unnecessary due to the high boiling point.

Self-Validating Quality Control
IR Check: Strong peak at 2220 cm⁻¹.[2] Absence of OH peaks (3400 cm⁻¹) confirms no

hydrolysis to oxide/hydroxide.

Refractive Index:

.

Applications in Drug Development & Synthesis[4]
Synthesis of Acyl Isocyanates (The "Masked"
Isocyanate)
The primary utility of TBT-NCO in pharmaceutical chemistry is the conversion of acid chlorides

to acyl isocyanates. Acyl isocyanates (

) are highly reactive electrophiles used to introduce the acyl urea pharmacophore found in
anticonvulsants and antineoplastics.
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Mechanism: The reaction proceeds via a four-membered transition state where the tin atom

acts as a Lewis acid, coordinating to the carbonyl oxygen of the acid chloride, facilitating the

transfer of the isocyanate group.

Advantages over Classical Methods:

Neutral Conditions: No strong acids or bases required.

No Thermal Degradation: Reaction occurs at lower temperatures than the thermal

decomposition of acyl azides (Curtius rearrangement).

Selectivity: Compatible with sensitive functional groups that might degrade under harsh

Curtius conditions.

Catalysis of Urethane Formation
TBT-NCO acts as a catalyst in the formation of polyurethanes. It activates the isocyanate

monomer via Lewis acid coordination, making the carbon more susceptible to nucleophilic

attack by alcohols (polyols).

Visualizing the Workflows
The following diagram illustrates the synthesis of TBT-NCO and its subsequent application in

generating drug intermediates.
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Figure 1: Synthesis of TBT-NCO and its application in the neutral conversion of acid chlorides

to acyl isocyanates.

Safety & Toxicology (Critical)
Toxicity Profile

Endocrine Disruption: TBT compounds are nanomolar-potency endocrine disruptors, causing

imposex in marine life and potential hormonal imbalances in mammals.

Acute Toxicity: Highly toxic if swallowed or absorbed through skin. Causes severe skin burns

and eye damage.

Exposure Limits: OSHA PEL for organic tin compounds is 0.1 mg/m³ (as Sn).

Handling Protocols
Containment: All weighing and transfers must occur inside a certified chemical fume hood.

PPE: Standard lab coat, safety glasses, and double gloves (inner nitrile, outer Silver

Shield/Laminate) are mandatory. Organotins penetrate standard nitrile gloves over time.

Decontamination: Spills should be treated with a 10% solution of potassium permanganate

or bleach to oxidize the organotin before cleanup.

Waste: Segregate as "Heavy Metal Organic Waste." Do not mix with general organic

solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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